Cas no 1004527-52-9 (4-Phenylpiperidin-3-ol hydrochloride)

• Product Name: 4-Phenylpiperidin-3-ol hydrochloride
• CAS No: 1004527-52-9
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 3165393
• PubChem ID: 22753918
• Update Time: 2025-10-30

4-Phenylpiperidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Phenylpiperidin-3-ol hydrochloride
• 4-Phenylpiperidin-3-olhydrochloride
• CS-0439608
• 1004527-52-9
• 4-PHENYLPIPERIDIN-3-OL HCL
• SCHEMBL442396

• Inchi： 1S/C11H15NO.ClH/c13-11-8-12-7-6-10(11)9-4-2-1-3-5-9;/h1-5,10-13H,6-8H2;1H
• InChI Key： JYSCZIZVQQZGCR-UHFFFAOYSA-N
• SMILES： Cl.OC1CNCCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 213.0920418Da
• Monoisotopic Mass: 213.0920418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-Phenylpiperidin-3-ol hydrochloride

4-Phenylpiperidin-3-ol Hydrochloride: A Comprehensive Overview

4-Phenylpiperidin-3-ol hydrochloride, identified by the CAS number 1004527-52-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the broader category of piperidine derivatives, has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis.

The structural elucidation of 4-phenylpiperidin-3-ol hydrochloride reveals a complex arrangement of atoms that contributes to its distinctive chemical behavior. The molecule consists of a piperidine ring, a six-membered cyclic amine, substituted with a phenyl group at the fourth position and a hydroxyl group at the third position. The hydrochloride salt form further enhances its stability and solubility properties, making it amenable to various synthetic and analytical techniques.

Recent advancements in computational chemistry have enabled researchers to perform detailed quantum mechanical calculations on 4-phenylpiperidin-3-ol hydrochloride. These studies have provided insights into the compound's electronic structure, reactivity, and potential interactions with biological systems. For instance, molecular docking simulations have highlighted its ability to bind to specific protein targets, suggesting its potential as a lead compound in drug discovery efforts.

In terms of synthesis, several methodologies have been explored for the preparation of 4-phenylpiperidin-3-ol hydrochloride. One prominent approach involves the palladium-catalyzed coupling reactions, which allow for precise control over the substitution pattern on the piperidine ring. This method not only ensures high yields but also facilitates the introduction of diverse functional groups, thereby expanding the scope of potential applications.

The pharmacological evaluation of 4-phenylpiperidin-3-ol hydrochloride has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Furthermore, preliminary toxicological assessments indicate that the compound exhibits a favorable safety profile, with minimal adverse effects at therapeutic concentrations.

From an industrial perspective, the scalability of synthesis processes for 4-phenylpiperidin-3-ol hydrochloride is a critical consideration. Researchers have optimized reaction conditions to enhance process efficiency and reduce environmental impact. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining product quality.

In conclusion, 4-phenylpiperidin-3 ol hydrochloride, with its unique chemical properties and versatile applications, represents a valuable addition to the arsenal of compounds available for scientific research and therapeutic development. As ongoing studies continue to uncover new insights into its structure-function relationships and pharmacokinetic profiles, this compound is poised to play an increasingly important role in advancing medical science.